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Compound of Interest

Compound Name: Zinc valerate

Cat. No.: B3059542 Get Quote

Application Notes and Protocols: Zinc Valerate
For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines for the safe handling, storage, and use of zinc
valerate in a laboratory setting. Adherence to these protocols is crucial to ensure personnel

safety and maintain the integrity of the compound for research and development purposes.

Physicochemical Properties
Zinc valerate is a compound that requires careful handling due to its chemical properties and

potential hazards. Its physical form can vary, having been described as both lustrous scales or

a powder that gradually decomposes in air, and as a colorless liquid.[1]
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Property Value Reference

Molecular Formula C₁₀H₁₈O₄Zn [2]

Molecular Weight 267.64 g/mol [2]

Appearance
Lustrous scales or powder(s);

odorous
[1]

Solubility

Freely soluble in alcohol and

ether. Slightly soluble in

carbon tetrachloride. Water

solubility: 2.4 x 10⁴ mg/L at

25°C.

[1]

Stability

Stable under normal

temperatures and pressures.

Gradually decomposes in air.

[1][2]

Health and Safety Information
Zinc valerate is classified as an irritant and can be harmful if not handled properly.[2] The

toxicological properties have not been thoroughly investigated, warranting a cautious approach.

[2]
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Hazard Description Precautionary Statements

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312: IF SWALLOWED:

call a POISON CENTER or

doctor/physician IF you feel

unwell. P302+P352: IF ON

SKIN: wash with plenty of soap

and water. P304+P340: IF

INHALED: Remove victim to

fresh air and Keep at rest in a

position comfortable for

breathing.[2]

Skin Irritation Causes skin irritation.[2]

P332+P313: IF SKIN irritation

occurs: Get medical

advice/attention.[2]

Eye Irritation
Causes serious eye irritation.

[2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Respiratory Irritation
May cause respiratory

irritation.[2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2]

Handling and Storage Guidelines
Proper handling and storage are essential to maintain the stability of zinc valerate and to

protect laboratory personnel.
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Guideline Specification

Handling

Use in a well-ventilated area or under a

chemical fume hood.[2] Avoid breathing dust,

vapor, mist, or gas.[2] Avoid contact with skin

and eyes.[2] Open and handle container with

care.[2] Keep away from ignition sources.[2]

Storage

Store in a tightly closed container.[2] Store in a

dry, well-ventilated place.[2] Recommended

storage temperature: 15 to 30 °C.[2]

Incompatible Materials

Keep away from incompatible materials to avoid

hazardous reactions.[2] Conditions to avoid

include heat, flames, sparks, and other ignition

sources.[2]

Experimental Protocol: Preparation of a Zinc
Valerate Solution
This protocol outlines a standard procedure for preparing a solution of zinc valerate for

experimental use. All steps should be performed in accordance with institutional safety policies.

4.1. Materials

Zinc Valerate

Appropriate solvent (e.g., ethanol, deionized water)

Volumetric flask

Magnetic stirrer and stir bar

Spatula

Weighing paper/boat

Analytical balance
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4.2. Personal Protective Equipment (PPE)

Safety goggles or face shield

Impervious gloves

Lab coat

Closed-toe shoes

4.3. Procedure

Preparation: Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Assemble all necessary materials and equipment.

Weighing: Tare the analytical balance with a clean weighing paper or boat. Carefully weigh

the desired amount of zinc valerate.

Dissolution:

Place a magnetic stir bar in the volumetric flask.

Using a funnel, carefully transfer the weighed zinc valerate into the volumetric flask.

Add a portion of the chosen solvent to the flask, approximately half of the final desired

volume.

Place the flask on the magnetic stirrer and begin stirring until the zinc valerate is fully

dissolved.

Final Volume Adjustment: Once dissolved, add the solvent to the calibration mark of the

volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling: Clearly label the flask with the compound name, concentration, solvent, and date

of preparation.
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Storage: Store the prepared solution in a tightly sealed container under the recommended

storage conditions.

Workflow and Safety Diagrams
5.1. Safe Handling and Storage Workflow

The following diagram illustrates the key steps for the safe handling and storage of zinc
valerate.
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Safe Handling and Storage Workflow for Zinc Valerate.
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5.2. Emergency Response Signaling Pathway

This diagram outlines the immediate actions to be taken in case of accidental exposure to zinc
valerate.

Skin Contact Eye Contact Inhalation Ingestion
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(Skin, Eyes, Inhalation)

Wash with Soap
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If on Skin

Rinse Cautiously with Water
for Several Minutes

If in Eyes

Move to Fresh Air

If Inhaled
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If Swallowed

Seek Medical Attention
if Irritation Persists Remove Contact Lenses

Seek Immediate
Medical Attention

Seek Medical Attention
if Breathing is Difficult

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [handling and storage guidelines for zinc valerate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3059542#handling-and-storage-guidelines-for-zinc-
valerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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